Cas no 5855-81-2 (4-(2,4-diaminophenoxy)benzoic acid)

• Product Name: 4-(2,4-diaminophenoxy)benzoic acid
• CAS No: 5855-81-2
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 948700
• PubChem ID: 21553122
• Update Time: 2025-04-19

4-(2,4-diaminophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-diaminophenoxy)benzoic acid
• 2'.4'-Diamino-diphenylaether-carbonsaeure-(4)
• 4-(2,4-Diamino-phenoxy)-benzoesaeure
• 4-(2,4-diamino-phenoxy)-benzoic acid
• DB-294568
• DTXSID20615817
• 5855-81-2

• Inchi： 1S/C13H12N2O3/c14-9-3-6-12(11(15)7-9)18-10-4-1-8(2-5-10)13(16)17/h1-7H,14-15H2,(H,16,17)
• InChI Key： YOQNZIGXHKERCG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 244.08500
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• PSA: 98.57000
• LogP: 3.50390